AbstractThe properties of composite films based on polyacrylonitrile and detonation nanodiamonds were studied. It was found that the surface properties of the films (roughness and specific free surface energy) do not change when nanodiamonds are added. It was shown by autoradiography technique with tritium-labeled nanodiamonds that the distribution of particles in a film depends on the modification of their surface. Additives of particles and heat treatment affect the mechanical behavior of the films, and the samples become more brittle. Modification of the nanodiamonds with perfluorononanoic acid leads to a decrease in the strength of the films.

AbstractInitial powders of Zr, Al, C and Zr, Al, ZrC were used for the synthesis of MAX phases of the compositions Zr2AlC and Zr3AlC2. The highest content (50.4 vol %) of the MAX phase Zr3AlC2 was obtained using the initial powders Zr/Al/ZrC in the ratio of components 1 : 1.5 : 2 with the addition of 5 vol % of Al. The optimal temperature for the synthesis of a material based on the MAX phase Zr2AlC is 1525°C, and that of the material based on Zr3AlC2—1575°C. The structure of the synthesized MAX materials includes elongated grains of the compositions Zr2AlC and Zr3AlC2, which determines their high strength. Zirconium carbide, as an intermediate phase, is always present in the final products. Due to the considerable evaporation of aluminum, the ZrO2 phase is also present in the synthesis products. Excess aluminum contributes to the maximal formation of Zr2AlC and Zr3AlC2 phases during synthesis.

AbstractEthyl 2-methyl-4-(diethoxyphosphoryl)-4,7-dihydro-5Н-thiopyrano[3,4-b]furan-5-carboxylate was synthesized. It was shown that at elevated temperatures it is acetylated in presence of tin tetrachloride and chloromethylated with paraformaldehyde–hydrogen chloride system in the presence of zinc dichloride at the positon 3 of heterocyclic system. Reaction of chloromethyl derivative with N-, S- and О-nucleophiles was studied.

AbstractThe optimal conditions for the oxidation of the methylene group in 4-ethyl-3-methylcinnoline to the corresponding ketone, 3-methyl-4-acetylcinnoline, were selected. It was shown that preliminary deposition of 4-ethyl-3-methylcinnoline on some inorganic substrates has a significant effect both on the selectivity of the oxidation of only the methylene group and on a high degree of conversion to the target product.

AbstractThe supramolecular structure of N-(6-bromocyclohex-3-en-1-yl)- and N-(7-bromobicyclo[2.2.1]hept-2-yl)-N′-(triflyl)ethanimidamide has been analyzed according to the data of X-ray diffraction analysis, IR spectroscopy in various states over wide temperature range, and quantum-chemical simulation. The supramolecular structure of the considered amidines is based on linear dimers of the E-syn conformer with the N−H∙∙∙O=S hydrogen bonds, which form polymer chains. The layered structure of N-(6-bromocyclohex-3-en-1-yl)-N′-(triflyl)ethanimidamide is formed by the C–H∙∙∙O, C–H∙∙∙Br, and C–H∙∙∙F contacts or the C−H∙∙∙O contacts in the case of N-(7-bromobicyclo[2.2.1]hept-2-yl)-N′-(triflyl)ethanimidamide. The molecular electrostatic potential maps of the studied amidines have been obtained and their correspondence to the strength of H-bonds and shortened contacts in both compounds has been shown. Comparison of experimental and calculated ν(NH) frequencies in monomers and dimers of N-(6-bromocyclohex-3-en-1-yl)-N′-(triflyl)ethanimidamide has shown the presence of conformational E-syn → E-anti transitions with the formation of cyclic dimers, their fraction being increased with the decrease of temperature.

AbstractA simple and efficient approach for the synthesis of dihydro-5-(4,5-dihydro-3-methyl-5-oxo-1phenyl-1H-pyrazole) heterocyclic derivatives was developed via Knoevenagel condensation reaction followed by Michael addition using L-proline as catalyst. The newly synthesized compounds were evaluated for anti-TB and in vitro cytotoxicity (MDA MB 231) for pharmacological investigations. Further, in silico molecular docking studies were carried out against PDB: 4BFT (anti-TB) and PDB: 6VJ3 (cytotoxicity) protein receptors. The outcome of pharmacological studies suggests that compounds can be used as potential materials in pharmaceutical chemistry.

AbstractThe reaction of methyl esters of 4-aryl-2-hydroxy-4-oxobut-2-enoic (aroylpyruvic) acids with 2-aminobenzenesulfonamide in glacial acetic acid in the presence of anhydrous sodium acetate, 4-aryl-2-hydroxy-4-oxo-N-(2-sulfamoylphenyl)but-2-enamides were obtained. The analgesic and antimicrobial activity of the obtained compounds was studied.

AbstractA kind of monodispersed and flower-like polyacrylonitrile (PAN) nanosphere, one of the most popular polymers without traditional fluorophore, has been successfully prepared by one-step method. Pristine PAN nanosphere exhibits fluorescent emission at 400 nm. Remarkably, after hydrolysis reaction of PAN nanosphere in alkaline aqueous solution, the maximum emission wavelength red-shifted from 400 nm to 465 nm. Furthermore, according to fluorescent lifetime decay and other data, we can hypothesize that the hydrolysed PAN sample contains different emissive species from pristine PAN nanosphere. Based on above results, a novel kind of white light phosphors is fabricated when introduced rhodamine 6G onto the rugged surface of flower-like PAN nanosphere. Our work suggests that the as-prepared PAN nanosphere exhibits great potential application in the field of optical material.

AbstractCu(II), Ni(II), Zn(II), Co(II), Fe(II), Mn(II) carboxylates containing a pharmacophoric glycoluril fragment were obtained for the first time. The proposed structure of the complexes was established using elemental analysis, spectral methods, and magnetochemistry. Structure of one of the copper(II) complexes was proved by X-ray diffraction analysis. Antibacterial and fungicidal activity of all the compounds was studied. It was shown that the starting acids are inactive, while some complexes exhibit antibacterial activity.

AbstractA method for the synthesis of 4,5-diphosphorylated 1,2,3-triazoles has been developed and their extraction properties with respect to U(VI), Th(IV), and lanthanide(III) ions have been studied. A synergistic effect was found in the extraction of metal ions with mixtures of 4,5-diphosphorylated 1,2,3-triazoles and dinonylnaphthalenesulfonic acid. The stoichiometry of the extracted complexes was determined, and the influence of the extractant structure and the HNO3 concentration in the aqueous phase on the efficiency of the metal ions extraction into the organic phase was considered. It was found that 4,5-diphosphorylated 1,2,3-triazole with the octyl substituent at nitrogen atom has the highest extraction ability with respect to actinides and lanthanides in nitric acid media.